2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide

• IUPAC Name: 2-[(5,9-dimethyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H14N4OS/c1-8-4-3-5-10-9(2)6-12-16-17-14(18(12)13(8)10)20-7-11(15)19/h3-6H,7H2,1-2H3,(H2,15,19)
• InChI Key: BRKIJNHBISHAPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC3=NN=C(N32)SCC(=O)N)C
• Molecular Formula: C14H14N4OS
• Molecular Weight: 286.35 g/mol

Description

2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various experiments. In

Scientific Research Applications

2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide has been studied for its potential applications in scientific research. This compound has shown promising results in various experiments, including its use as a fluorescent probe for the detection of metal ions in biological samples. It has also been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide is not fully understood. However, it is believed to interact with specific proteins and enzymes in cells, leading to various biochemical and physiological effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in cells. It has been found to induce apoptosis (cell death) in cancer cells, inhibit the growth of bacteria, and act as an antioxidant. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide in lab experiments include its high selectivity and sensitivity for detecting metal ions in biological samples. It also has potential applications in the treatment of cancer and other diseases. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide. One direction is to further explore its potential applications in the treatment of cancer and other diseases. Another direction is to investigate its mechanism of action and potential side effects in more detail. Additionally, there is potential for the development of new synthetic methods for this compound, as well as the synthesis of related compounds with similar properties.

Synthesis Methods

2-[(5,9-dimethyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide can be synthesized using various methods. One of the methods involves the reaction of 2-amino-5,9-dimethyl[1,2,4]triazolo[4,3-a]quinoline with thioacetic acid in the presence of a suitable solvent. The reaction is carried out under reflux conditions for a specific period of time to obtain the desired product. Other methods involve the use of different reagents and catalysts to achieve the synthesis of this compound.